Cas no 2649060-75-1 (4-(1-isocyanatocyclopropyl)-N,N-dimethylbenzamide)

• Product Name: 4-(1-isocyanatocyclopropyl)-N,N-dimethylbenzamide
• CAS No: 2649060-75-1
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 5975702
• PubChem ID: 165692918
• Update Time: 2025-06-10

4-(1-isocyanatocyclopropyl)-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(1-isocyanatocyclopropyl)-N,N-dimethylbenzamide
• 2649060-75-1
• EN300-1744237

• Inchi： 1S/C13H14N2O2/c1-15(2)12(17)10-3-5-11(6-4-10)13(7-8-13)14-9-16/h3-6H,7-8H2,1-2H3
• InChI Key： ZHPFZHALKXCBFC-UHFFFAOYSA-N
• SMILES： O=C=NC1(C2C=CC(C(N(C)C)=O)=CC=2)CC1

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.7Ų

Additional information on 4-(1-isocyanatocyclopropyl)-N,N-dimethylbenzamide

4-(1-Isocyanatocyclopropyl)-N,N-Dimethylbenzamide: A Comprehensive Overview

4-(1-Isocyanatocyclopropyl)-N,N-Dimethylbenzamide (CAS No. 2649060-75-1) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in advanced materials, drug delivery systems, and polymer chemistry. The molecule combines the reactivity of an isocyanate group with the stability of a benzamide moiety, making it a versatile building block for various chemical transformations.

The isocyanate group in this compound is a key feature that contributes to its reactivity. Isocyanates are well-known for their ability to undergo nucleophilic addition reactions, which makes them valuable in the synthesis of polyurethanes and other polymers. In the case of 4-(1-isocyanatocyclopropyl)-N,N-dimethylbenzamide, the isocyanate group is attached to a cyclopropane ring, which introduces additional strain and reactivity into the molecule. This strain can be harnessed to design novel reactions or materials with unique properties.

Recent studies have explored the use of 4-(1-isocyanatocyclopropyl)-N,N-dimethylbenzamide in click chemistry applications. Click chemistry, a concept popularized by Nobel laureate Barry Sharpless, focuses on creating compounds through efficient and selective reactions. The cyclopropane ring in this compound has been shown to participate in [2+1] cycloaddition reactions with dienes, leading to the formation of bicyclic structures. These structures have potential applications in drug design and supramolecular chemistry.

In addition to its reactivity, 4-(1-isocyanatocyclopropyl)-N,N-dimethylbenzamide exhibits interesting physical properties that make it suitable for various industrial applications. For instance, its thermal stability and solubility in organic solvents make it an ideal candidate for use in high-performance polymers. Researchers have also investigated its use as a precursor for synthesizing novel materials with tailored mechanical and electronic properties.

The synthesis of 4-(1-isocyanatocyclopropyl)-N,N-dimethylbenzamide involves a multi-step process that combines principles from organic synthesis and catalysis. The key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions and subsequent functionalization to introduce the isocyanate group. Recent advancements in catalytic methods have enabled higher yields and improved selectivity in these reactions, making the synthesis more efficient.

From an environmental standpoint, 4-(1-isocyanatocyclopropyl)-N,N-dimethylbenzamide has been studied for its biodegradability and toxicity profiles. Initial studies suggest that under specific conditions, the compound can undergo enzymatic degradation, reducing its environmental impact. However, further research is needed to fully understand its ecological implications and ensure sustainable use.

In conclusion, 4-(1-isocyanatocyclopropyl)-N,N-dimethylbenzamide (CAS No. 2649060-75-1) is a multifaceted compound with promising applications across various disciplines. Its unique structure, reactivity, and physical properties make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing modern chemistry and materials science.